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Compound of Interest

Compound Name: Diethyl methylphosphonate

Cat. No.: B1201941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl methylphosphonate (DEMP), with the chemical formula C₅H₁₃O₃P, is an

organophosphorus compound of significant interest in various chemical and pharmaceutical

research fields. Its utility as a reactant and building block in organic synthesis necessitates a

thorough understanding of its fundamental physical characteristics. This technical guide

provides a detailed overview of the core physical properties of diethyl methylphosphonate,

complete with tabulated data for easy reference, general experimental methodologies for their

determination, and a logical diagram illustrating the interplay of these properties.

Core Physical Properties
The physical properties of a compound are critical in determining its behavior under various

conditions, influencing its application in experimental settings, and ensuring safe handling and

storage. The key physical properties of diethyl methylphosphonate are summarized below.

Data Presentation
A compilation of the essential physical properties of diethyl methylphosphonate is presented

in the following table for straightforward comparison and use.
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Property Value Units Conditions

Molecular Weight 152.13 g/mol -

Appearance Colorless liquid -
Standard Temperature

and Pressure (STP)[1]

Density 1.041 g/mL at 25 °C[2]

Boiling Point 194 °C
at 760 mmHg (lit.)[2]

[3]

Melting Point Not available °C -

Refractive Index 1.414 - at 20 °C (lit.)[2]

Vapor Pressure 0.01 mmHg -[4]

Flash Point 75 °C closed cup[5]

Solubility Miscible with water - -[6]

Experimental Protocols
The accurate determination of physical properties is paramount for the reliable application of

chemical compounds in research and development. Below are detailed general methodologies

for measuring the key physical properties of liquid compounds like diethyl
methylphosphonate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and accurate method for its determination is distillation.

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

Procedure:

The liquid sample (diethyl methylphosphonate) is placed in the distillation flask along

with boiling chips to ensure smooth boiling.
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The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor that is

in equilibrium with the boiling liquid.

The liquid is heated gently.

The temperature is recorded when the liquid is boiling steadily and a consistent stream of

distillate is collected in the receiving flask. This temperature is the boiling point at the

recorded atmospheric pressure.

Measurement of Density
Density is the mass of a substance per unit volume. The pycnometer method is a precise

technique for determining the density of liquids.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a balance, and a constant temperature bath.

Procedure:

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with the liquid (diethyl methylphosphonate) and the stopper is

inserted, ensuring any excess liquid is expelled through the capillary.

The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium.

The outside of the pycnometer is carefully dried and it is weighed again.

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known

density (e.g., distilled water) and the process is repeated.

The density of the sample is calculated using the weights of the empty pycnometer, the

pycnometer filled with the sample, and the pycnometer filled with the reference liquid,

along with the known density of the reference liquid.
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Measurement of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. An Abbe refractometer is a standard instrument for this

measurement.

Apparatus: An Abbe refractometer, a light source (often built-in), and a constant temperature

water circulator.

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of the liquid sample (diethyl methylphosphonate) are placed on the prism of

the refractometer.

The prism is closed and the instrument is adjusted until the dividing line between the light

and dark fields is sharp and centered in the crosshairs of the eyepiece.

The refractive index is read directly from the instrument's scale. The temperature should

be controlled and recorded as the refractive index is temperature-dependent.

Mandatory Visualization
The following diagram illustrates the logical relationships between the fundamental physical

properties of diethyl methylphosphonate.
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Logical Relationship of Diethyl Methylphosphonate's Physical Properties

Molecular Identity

Physical State & Transitions

Interaction with Light & Other Substances

Safety Parameters

Molecular Weight
(152.13 g/mol)

Boiling Point
(194°C)

influences

Appearance
(Colorless Liquid)

Solubility
(Miscible with Water)

determines miscibility

Density
(1.041 g/mL at 25°C)

Refractive Index
(1.414 at 20°C)

correlates with

Vapor Pressure
(0.01 mmHg)

inversely related to

Flash Point
(75°C)

affects

Click to download full resolution via product page

Caption: Logical flow of diethyl methylphosphonate's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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